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Compound of Interest

Compound Name: 4-(2-Cyclopropoxyethoxy)phenol

CAS No.: 885274-40-8

Cat. No.: B1527771

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic characteristics of 4-(2-
Cyclopropoxyethoxy)phenol, a key intermediate in pharmaceutical synthesis. Designed for

researchers, scientists, and professionals in drug development, this document elucidates the

structural features of the molecule through a detailed examination of its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The interpretation of this

data is grounded in fundamental principles of spectroscopy and supported by established

methodologies.

Introduction
4-(2-Cyclopropoxyethoxy)phenol, with the molecular formula C₁₁H₁₄O₃ and a molecular

weight of 194.23 g/mol [1], is a bifunctional organic compound featuring a phenol ring and a

cyclopropoxyethoxy side chain. The precise characterization of its chemical structure is

paramount for its application in the synthesis of active pharmaceutical ingredients (APIs).

Spectroscopic techniques are indispensable tools for this purpose, each providing a unique

piece of the structural puzzle. This guide will present and interpret the predicted spectroscopic

data for this compound, offering a comprehensive reference for its identification and quality

control.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. For 4-(2-Cyclopropoxyethoxy)phenol, both ¹H and ¹³C NMR spectra provide critical

information about the electronic environment of each atom.

¹H NMR (Proton NMR) Spectroscopy
The predicted ¹H NMR spectrum of 4-(2-Cyclopropoxyethoxy)phenol reveals distinct signals

corresponding to the aromatic, ethoxy, and cyclopropyl protons. The chemical shifts (δ) are

influenced by the electron-withdrawing effect of the oxygen atoms and the anisotropic effect of

the aromatic ring.

Table 1: Predicted ¹H NMR Data for 4-(2-Cyclopropoxyethoxy)phenol

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~6.8 d 2H Ar-H (ortho to -OH)

~6.7 d 2H Ar-H (ortho to -O)

~4.8 s 1H Ar-OH

~4.0 t 2H -O-CH₂-CH₂-O-

~3.8 t 2H -O-CH₂-CH₂-O-

~3.4 m 1H Cyclopropyl CH

~0.5 m 4H Cyclopropyl CH₂

Interpretation of ¹H NMR Spectrum:

The aromatic region is expected to show a characteristic AA'BB' splitting pattern for the para-

substituted benzene ring. The two doublets around 6.8 and 6.7 ppm correspond to the aromatic

protons. The phenolic hydroxyl proton appears as a singlet around 4.8 ppm; its chemical shift

can be concentration and solvent dependent. The two triplets at approximately 4.0 and 3.8 ppm

are assigned to the methylene protons of the ethoxy bridge, showing coupling to each other.

The cyclopropyl group protons exhibit more complex signals, with the methine proton
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appearing as a multiplet around 3.4 ppm and the methylene protons as a multiplet at higher

field, around 0.5 ppm, due to their shielded environment.

¹³C NMR (Carbon-13 NMR) Spectroscopy
The predicted ¹³C NMR spectrum provides information on the number and types of carbon

atoms in the molecule.

Table 2: Predicted ¹³C NMR Data for 4-(2-Cyclopropoxyethoxy)phenol

Chemical Shift (ppm) Assignment

~152 Ar-C (C-OH)

~150 Ar-C (C-O)

~116 Ar-CH (ortho to -OH)

~115 Ar-CH (ortho to -O)

~70 -O-CH₂-CH₂-O-

~68 -O-CH₂-CH₂-O-

~55 Cyclopropyl CH

~3 Cyclopropyl CH₂

Interpretation of ¹³C NMR Spectrum:

The downfield signals at approximately 152 and 150 ppm are attributed to the quaternary

aromatic carbons directly attached to the oxygen atoms. The signals for the protonated

aromatic carbons appear around 115-116 ppm. The two carbons of the ethoxy bridge are

observed at approximately 70 and 68 ppm. The cyclopropyl methine carbon is expected around

55 ppm, while the methylene carbons are significantly shielded and appear upfield at around 3

ppm.

Experimental Protocol for NMR Spectroscopy:

A standard protocol for acquiring high-quality NMR spectra involves the following steps:
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Sample Preparation: Dissolve 5-25 mg of the compound in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆).[2][3] Ensure the sample is fully dissolved to

create a homogenous solution.

Filtration: Filter the solution through a glass wool plug in a Pasteur pipette directly into a

clean, dry 5 mm NMR tube to remove any particulate matter.[2]

Instrumentation: Place the NMR tube in the spectrometer's probe.

Data Acquisition: The spectrometer is locked onto the deuterium signal of the solvent. The

magnetic field is then shimmed to maximize homogeneity.[3] Standard pulse sequences are

used to acquire the ¹H and ¹³C NMR spectra.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Table 3: Predicted IR Absorption Bands for 4-(2-Cyclopropoxyethoxy)phenol

Wavenumber (cm⁻¹) Intensity Assignment

~3350 Broad, Strong O-H stretch (phenolic)

~3050 Medium C-H stretch (aromatic)

~2950-2850 Medium C-H stretch (aliphatic)

~1600, ~1500 Strong C=C stretch (aromatic ring)

~1230 Strong C-O stretch (aryl ether)

~1120 Strong C-O stretch (alkyl ether)

~1050 Medium C-O stretch (cyclopropyl ether)

~830 Strong
C-H bend (para-substituted

aromatic)

Interpretation of IR Spectrum:
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The most prominent feature in the IR spectrum is a broad and strong absorption band around

3350 cm⁻¹, characteristic of the hydrogen-bonded O-H stretching vibration of the phenolic

group. The aromatic C-H stretching vibrations appear around 3050 cm⁻¹, while the aliphatic C-

H stretches of the ethoxy and cyclopropyl groups are observed in the 2950-2850 cm⁻¹ region.

The presence of the aromatic ring is confirmed by the strong C=C stretching absorptions at

approximately 1600 and 1500 cm⁻¹. The strong bands around 1230 cm⁻¹ and 1120 cm⁻¹ are

assigned to the C-O stretching vibrations of the aryl and alkyl ethers, respectively. The out-of-

plane C-H bending vibration for a para-substituted aromatic ring is expected around 830 cm⁻¹.

Experimental Protocol for FTIR Spectroscopy:

A common method for analyzing a solid sample using a Fourier Transform Infrared (FTIR)

spectrometer is as follows:

Sample Preparation: Prepare a KBr pellet by grinding a small amount of the sample (1-2 mg)

with about 200 mg of dry KBr powder.[4] Alternatively, for a thin film measurement, dissolve

the sample in a volatile solvent and deposit it onto a salt plate (e.g., NaCl or KBr).

Background Spectrum: A background spectrum of the empty sample compartment or the

pure KBr pellet is recorded.[5]

Sample Spectrum: The sample is placed in the IR beam path, and the spectrum is recorded.

Data Processing: The background spectrum is automatically subtracted from the sample

spectrum to yield the final IR spectrum of the compound.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its identity and structure.

Table 4: Predicted Mass Spectrometry Data for 4-(2-Cyclopropoxyethoxy)phenol
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m/z Relative Intensity Assignment

194 High [M]⁺ (Molecular Ion)

124 Moderate [M - C₄H₆O]⁺

110 High [C₆H₅O-CH₂]⁺

95 Moderate [C₆H₅O]⁺

77 Moderate [C₆H₅]⁺

57 High
[C₄H₉]⁺ (from cyclopropoxy

fragmentation)

Interpretation of Mass Spectrum:

The mass spectrum is expected to show a prominent molecular ion peak [M]⁺ at m/z 194,

corresponding to the molecular weight of the compound.[1] A key fragmentation pathway would

involve the cleavage of the ethoxy side chain. Loss of a cyclopropoxy radical would lead to a

fragment at m/z 124. Another significant fragmentation would be the cleavage of the C-O bond

of the ethoxy group, resulting in a fragment at m/z 110. Further fragmentation of the aromatic

portion could lead to ions at m/z 95 and 77. A base peak at m/z 57, corresponding to the

cyclopropylmethyl cation, is also plausible.

Experimental Protocol for Mass Spectrometry:

A general procedure for obtaining a mass spectrum using a technique like gas

chromatography-mass spectrometry (GC-MS) is:

Sample Preparation: A dilute solution of the sample is prepared in a suitable volatile solvent.

Injection: A small volume of the solution is injected into the gas chromatograph, where the

compound is vaporized and separated from the solvent.

Ionization: The separated compound enters the mass spectrometer's ion source, where it is

ionized, typically by electron impact (EI).
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Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio by a mass analyzer.

Detection: The separated ions are detected, and a mass spectrum is generated.

Structural Elucidation Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of 4-(2-
Cyclopropoxyethoxy)phenol, integrating the data from each technique for a comprehensive

structural confirmation.

Spectroscopic Techniques Data Acquisition Data Interpretation

NMR

¹H NMR Data

¹³C NMR Data

IR IR Data

MS MS Data

C-H Framework
Connectivity

Functional Groups
(OH, C-O, C=C)

Molecular Weight
& Fragmentation

Structure of
4-(2-Cyclopropoxyethoxy)phenol

Click to download full resolution via product page

Caption: Workflow for Structural Elucidation.

This diagram shows how data from NMR, IR, and MS are individually interpreted to reveal the

C-H framework, functional groups, and molecular weight, all of which converge to confirm the

final chemical structure of the target molecule.
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Conclusion
The combined application of NMR, IR, and Mass Spectrometry provides a robust and

comprehensive characterization of 4-(2-Cyclopropoxyethoxy)phenol. The predicted data

presented in this guide serves as a valuable reference for scientists and researchers involved

in the synthesis, quality control, and application of this important pharmaceutical intermediate.

The detailed interpretation of the spectroscopic features, along with the outlined experimental

protocols, ensures a thorough understanding of the molecule's structural identity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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